Cas no 67865-69-4 (Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester
• CAS No: 67865-69-4
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 394005
• PubChem ID: 71374725
• Update Time: 2025-09-25

Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester
• 1-diazonio-3-[(2-methylpropan-2-yl)oxycarbonylamino]prop-1-en-2-olate
• DTXSID90797492
• tert-butyl (3-diazo-2-oxo-propyl)carbamate
• OUOWKMKHAHDDLR-UHFFFAOYSA-N
• 3-[(tert-Butoxycarbonyl)amino]-1-diazonioprop-1-en-2-olate
• TERT-BUTYL (3-DIAZO-2-OXOPROPYL)CARBAMATE
• tert-butyl N-(3-diazo-2-oxopropyl)carbamate
• EN300-205859
• 67865-69-4
• AT25594

• Inchi： 1S/C8H13N3O3/c1-8(2,3)14-7(13)10-4-6(12)5-11-9/h5H,4H2,1-3H3,(H,10,13)
• InChI Key： OUOWKMKHAHDDLR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C=[N+]=[N-])=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 57.4Ų

Additional information on Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester

Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 67865-69-4): A Comprehensive Overview

Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester, identified by its CAS number 67865-69-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic pathways and has been explored in multiple research domains.

The molecular structure of Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester consists of a carbamic acid moiety linked to a 3-diazo-2-oxopropyl group, further esterified with 1,1-dimethylethyl (tert-butyl) group. This configuration imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the diazo group and the tert-butyl ester moiety enhances its utility in organic transformations, particularly in cross-coupling reactions and as a precursor for heterocyclic compounds.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical chemistry. Its structural features make it an attractive candidate for developing novel bioactive molecules. Researchers have leveraged its reactivity to synthesize derivatives that exhibit interesting pharmacological properties. For instance, modifications of the diazo group have been explored to generate compounds with potential antimicrobial and anti-inflammatory effects. These studies highlight the compound's versatility and its role in drug discovery.

The synthesis of Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The diazo group is particularly sensitive to thermal and photochemical stimuli, necessitating careful handling during synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have facilitated its use in both academic research and industrial applications.

One of the most compelling aspects of Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester is its utility as a building block for complex molecular architectures. Its incorporation into larger frameworks allows for the creation of novel compounds with tailored properties. For example, researchers have utilized this compound to construct heterocyclic systems that mimic natural products with known biological activities. Such efforts contribute to the expanding arsenal of molecular tools available for medicinal chemists.

The compound's reactivity also makes it a valuable tool in mechanistic studies. By examining its transformations under various conditions, scientists can gain insights into fundamental reaction mechanisms in organic chemistry. These studies not only advance our understanding of chemical processes but also inform the development of new synthetic strategies. The integration of computational methods with experimental approaches has further enhanced our ability to predict and control the behavior of this compound.

In conclusion, Carbamic acid, (3-diazo-2-oxopropyl)-, 1,1-dimethylethyl ester (CAS No. 67865-69-4) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it an indispensable tool for developing novel bioactive molecules and understanding complex organic transformations. As research continues to evolve, this compound is expected to remain at the forefront of innovation in synthetic chemistry and drug discovery.